Cas no 1000577-20-7 (2-Bromo-3,4,6-trifluorophenylisothiocyanate)

2-Bromo-3,4,6-trifluorophenylisothiocyanate structure
1000577-20-7 structure
Product Name:2-Bromo-3,4,6-trifluorophenylisothiocyanate
CAS No:1000577-20-7
MF:C7HBrF3NS
MW:268.053749799728
CID:3157523
PubChem ID:26598292
Update Time:2025-04-21

2-Bromo-3,4,6-trifluorophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3,4,6-trifluorophenylisothiocyanate
    • 1000577-20-7
    • MDL: MFCD09800794
    • Inchi: 1S/C7HBrF3NS/c8-5-6(11)3(9)1-4(10)7(5)12-2-13/h1H
    • InChI Key: GWJVRTBMXDLUHA-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1N=C=S)F)F)F

Computed Properties

  • Exact Mass: 266.89652Da
  • Monoisotopic Mass: 266.89652Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 44.5Ų
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